Cas no 106854-92-6 (3',4',8-Tri-Me ether-Gossypetin)

• Product Name: 3',4',8-Tri-Me ether-Gossypetin
• CAS No: 106854-92-6
• MF: C₁₈H₁₆O₈
• MW: 360.314846038818
• CID: 1995661
• PubChem ID: 14027562
• Update Time: 2025-04-21

3',4',8-Tri-Me ether-Gossypetin Chemical and Physical Properties

Names and Identifiers

• 3',4',8-Tri-Me ether-Gossypetin
• 106854-92-6
• Gossypetin 8,3',4'-trimethyl ether
• LMPK12113246
• 2-(3,4-dimethoxyphenyl)-3,5,7-trihydroxy-8-methoxychromen-4-one

• Inchi： 1S/C18H16O8/c1-23-11-5-4-8(6-12(11)24-2)16-15(22)14(21)13-9(19)7-10(20)17(25-3)18(13)26-16/h4-7,19-20,22H,1-3H3
• InChI Key： WBQXQEDNDHFADV-UHFFFAOYSA-N
• SMILES： COC1C(OC)=CC(C2=C(O)C(=O)C3C(=C(C(=CC=3O)O)OC)O2)=CC=1

Computed Properties

• Exact Mass: 360.08451746Da
• Monoisotopic Mass: 360.08451746Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.019
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Flavonols